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Compound of Interest

2-{(4-
Compound Name:

Bromophenoxy)methylJoxirane

cat. No.: B1266661

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-[(4-
Bromophenoxy)methyl]oxirane (CAS No. 2212-06-8), a versatile epoxide compound utilized
in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals,
specialty polymers, and coatings.[1] Adherence to these guidelines is crucial for ensuring a
safe laboratory environment.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 2-[(4-
Bromophenoxy)methyl]oxirane.
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Property Value Source
Molecular Formula CoHoBrO:2 PubChem|[2]
Molecular Weight 229.07 g/mol PubChem|[2]
White to light yellow crystalline ]
Appearance TCI America[3], Chem-Impex
powder
Melting Point 48-52 °C TCI America[3], Chem-Impex
Purity >97.0% (GC) to 299% (HPLC) TCI America[3], Chem-Impex
CAS Number 2212-06-8 PubChem[2]
4-Bromophenyl glycidyl ether,
Synonyms 1-(4-Bromophenoxy)-2,3- TCI America[3], PubChem[2]

epoxypropane

Hazard Identification and GHS Classification

2-[(4-Bromophenoxy)methyl]oxirane is classified as a hazardous substance. The following

table details its GHS classification.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation[2]

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation

Signal Word: Warning[2]
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Pictograms:

First-Aid Measures

Immediate medical attention is required in case of exposure. Consult a physician and show this
safety data sheet.[1][4]

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Obtain medical aid.[4]

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing
Skin Contact contaminated clothing and shoes.[1][4] Wash

clothing before reuse.[4] Obtain medical aid

immediately.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][4] Remove contact

lenses if present and easy to do.[4] Continue

rinsing. Obtain medical aid immediately.[4]

Do NOT induce vomiting without medical
) advice.[4] Rinse mouth with water.[4] Never give
Ingestion ] )
anything by mouth to an unconscious person.[5]

Seek immediate medical attention.

Firefighting and Accidental Release Measures
Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[5]

Specific Hazards Arising from the Chemical: During a fire, irritating and toxic gases such as
carbon monoxide and hydrogen bromide may be generated.[1]
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Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and
full protective gear.[1][5]

Accidental Release Measures

Personal Precautions:

Use personal protective equipment.

Avoid dust formation and breathing vapors, mist, or gas.[5]

Ensure adequate ventilation.

Evacuate personnel to safe areas.

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.

e Do not let the product enter drains, other waterways, or soil.[4]

Methods for Containment and Cleaning Up:

e Sweep up or vacuum the spillage and collect it in a suitable, closed container for disposal.[1]

¢ Avoid creating dust.

Handling and Storage

Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[4]

Avoid breathing dust, fumes, or spray.[4][6]

Use only in a well-ventilated area or outdoors.[4][6]
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» Wear suitable protective clothing, gloves, and eye/face protection.[4]

Conditions for Safe Storage:

Store in a tightly-closed container when not in use.[1][4]
Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Recommended storage temperatures vary, with some sources suggesting room temperature

(<15°C)[3][7] and others 0-8°C or 2-8°C.[8] Always check the supplier's recommendation.

Keep away from sources of ignition.[4]

Exposure Controls and Personal Protection

Engineering Controls:

 Facilities storing or utilizing this material should be equipped with an eyewash fountain and a

safety shower.[4]

o Use adequate ventilation to keep airborne concentrations low.

Personal Protective Equipment (PPE):

PPE Type

Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[4]

Skin Protection

Wear protective gloves and a lab coat or

chemical-resistant suit to prevent skin contact.

[4]

Respiratory Protection

For nuisance exposures, use a P95 (US) or P1
(EV) patrticle respirator. For higher-level
protection, use an OV/AG/P99 (US) or ABEK-P2
(EUV) respirator.[5]
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Toxicological and Ecological Information
Toxicological Information:

o Acute Toxicity: Harmful if swallowed and in contact with skin.[2] Specific LD50 and LC50 data
are not readily available in the searched literature.

e Carcinogenicity: No components of this product present at levels greater than or equal to
0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, ACGIH,
NTP, or OSHA.[3]

o Further Information: To the best of our knowledge, the chemical, physical, and toxicological
properties have not been thoroughly investigated.[3]

Ecological Information:

» Detailed ecotoxicity data for 2-[(4-Bromophenoxy)methyl]oxirane is not available in the
reviewed sources.

o For the related compound 4-Bromophenyl phenyl ether, it is noted as very toxic to aquatic life
with long-lasting effects.[3] Given the structural similarities, caution should be exercised to
prevent environmental release.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, state, and federal
regulations. Contact a licensed professional waste disposal service.[4][5] Do not dispose of it
with household waste or allow it to reach the sewage system.

Visual Workflow: Chemical Spill Response

The following diagram outlines the logical steps for responding to a spill of 2-[(4-
Bromophenoxy)methyl]oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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